N-(2-ethoxyphenyl)-2-{[5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[(5-ethyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H21N5O2S/c1-3-16-20-21-18(23(16)22-11-7-8-12-22)26-13-17(24)19-14-9-5-6-10-15(14)25-4-2/h5-12H,3-4,13H2,1-2H3,(H,19,24)
• InChI Key: AWFVDEUOBXIHMR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1N2C=CC=C2)SCC(=O)NC3=CC=CC=C3OCC
• Molecular Formula: C18H21N5O2S
• Molecular Weight: 371.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can include the starting materials, reaction conditions, catalysts, and the overall reaction mechanism.

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry methods to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It can include studying its reactivity, what products are formed in the reaction, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and various spectroscopic properties. It can also include studying how these properties change under different conditions.

Mechanism of Action

If the compound is a drug or biologically active molecule, the mechanism of action refers to how it exerts its effects at the molecular level.

Safety and Hazards

This involves understanding the potential risks associated with handling and using the compound. It can include toxicity information, flammability, environmental impact, and precautions for safe handling and storage.